Cas no 87611-00-5 (2,4-Dichloro-5-fluoroquinazoline)
2,4-Dichloro-5-fluoroquinazoline is a fluorinated quinazoline derivative widely used as a key intermediate in pharmaceutical and agrochemical synthesis. Its reactive dichloro and fluoro substituents enable selective functionalization, making it valuable for constructing complex heterocyclic compounds. The electron-withdrawing fluorine atom enhances reactivity and influences the electronic properties of downstream products. This compound is particularly useful in the development of kinase inhibitors and other biologically active molecules due to its ability to serve as a versatile scaffold. High purity and consistent quality ensure reliable performance in synthetic applications. Proper handling under inert conditions is recommended due to its sensitivity to moisture and nucleophiles.
87611-00-5 structure
Product Name:2,4-Dichloro-5-fluoroquinazoline
CAS No:87611-00-5
MF:C8H3Cl2FN2
MW:217.02722287178
MDL:MFCD09954883
CID:826959
PubChem ID:34176231
Update Time:2025-10-09
2,4-Dichloro-5-fluoroquinazoline Chemical and Physical Properties
Names and Identifiers
-
- 2,4-Dichloro-5-fluoroquinazoline
- Quinazoline, 2,4-dichloro-5-fluoro-
- PubChem18753
- AXMYGHKVWFFYCR-UHFFFAOYSA-N
- VZ22507
- SB13556
- TRA0016794
- SY007274
- ST2403667
- AB1000939
- 2,4-Dichloro-5-fluoroquinazoline (ACI)
- SCHEMBL1995692
- DTXSID40652961
- DB-077024
- CS-0045342
- J-507132
- EN300-3232233
- Z1269162346
- 2 pound not4-Dichloro-5-fluoroquinazoline
- AKOS015851061
- GS-0610
- FD13104
- MFCD09954883
- 87611-00-5
-
- MDL： MFCD09954883
- Inchi： 1S/C8H3Cl2FN2/c9-7-6-4(11)2-1-3-5(6)12-8(10)13-7/h1-3H
- InChI Key： AXMYGHKVWFFYCR-UHFFFAOYSA-N
- SMILES： FC1C2C(=NC(=NC=2Cl)Cl)C=CC=1
Computed Properties
- Exact Mass: 215.96600
- Monoisotopic Mass: 215.9657317g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 25.8
- XLogP3: 3.6
Experimental Properties
- Color/Form: No data avaiable
- Density: 1.571±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: No data available
- Boiling Point: 277.3±22.0 ºC (760 Torr),
- Flash Point: 121.5±22.3 ºC,
- Solubility: Very slightly soluble (0.17 g/l) (25 º C),
- PSA: 25.78000
- LogP: 3.07570
- Vapor Pressure: No data available
2,4-Dichloro-5-fluoroquinazoline Security Information
- Signal Word：Warning
- Hazard Statement： H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Safety Instruction： H303+H313+H333
- Storage Condition：Inert atmosphere,2-8°C
2,4-Dichloro-5-fluoroquinazoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ZT157-1g |
2,4-Dichloro-5-fluoroquinazoline |
87611-00-5 | 97% | 1g |
712.0CNY | 2021-07-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ZT157-200mg |
2,4-Dichloro-5-fluoroquinazoline |
87611-00-5 | 97% | 200mg |
208.0CNY | 2021-07-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ZT157-5g |
2,4-Dichloro-5-fluoroquinazoline |
87611-00-5 | 97% | 5g |
2898.0CNY | 2021-07-13 | |
| abcr | AB437384-1 g |
2,4-Dichloro-5-fluoroquinazoline, 95%; . |
87611-00-5 | 95% | 1g |
€198.10 | 2023-07-18 | |
| abcr | AB437384-5 g |
2,4-Dichloro-5-fluoroquinazoline, 95%; . |
87611-00-5 | 95% | 5g |
€518.50 | 2023-07-18 | |
| abcr | AB437384-10 g |
2,4-Dichloro-5-fluoroquinazoline, 95%; . |
87611-00-5 | 95% | 10g |
€861.20 | 2023-07-18 | |
| Chemenu | CM121393-1g |
2,4-Dichloro-5-fluoroquinazoline |
87611-00-5 | 97% | 1g |
$*** | 2023-03-29 | |
| Chemenu | CM121393-5g |
2,4-Dichloro-5-fluoroquinazoline |
87611-00-5 | 97% | 5g |
$*** | 2023-05-29 | |
| Chemenu | CM121393-10g |
2,4-Dichloro-5-fluoroquinazoline |
87611-00-5 | 97% | 10g |
$*** | 2023-05-29 | |
| Chemenu | CM121393-25g |
2,4-Dichloro-5-fluoroquinazoline |
87611-00-5 | 97% | 25g |
$*** | 2023-03-29 |
2,4-Dichloro-5-fluoroquinazoline Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
87611-00-5 (2,4-Dichloro-5-fluoroquinazoline) Related Products
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- 774212-69-0(2,4-Dichloro-6,7-difluoroquinazoline)
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